![molecular formula C17H17BrO B373999 2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether](/img/structure/B373999.png)
2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether
Overview
Description
2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether is a useful research compound. Its molecular formula is C17H17BrO and its molecular weight is 317.2g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
2-bromoethyl 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl ether |
|---|---|
Molecular Formula |
C17H17BrO |
Molecular Weight |
317.2g/mol |
IUPAC Name |
2-(2-bromoethoxy)tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene |
InChI |
InChI=1S/C17H17BrO/c18-11-12-19-17-15-7-3-1-5-13(15)9-10-14-6-2-4-8-16(14)17/h1-8,17H,9-12H2 |
InChI Key |
YSWKHSZRWWFAOO-UHFFFAOYSA-N |
SMILES |
C1CC2=CC=CC=C2C(C3=CC=CC=C31)OCCBr |
Canonical SMILES |
C1CC2=CC=CC=C2C(C3=CC=CC=C31)OCCBr |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Amino-3,5-dichlorophenyl)-2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylamino)ethanol](/img/structure/B373916.png)
![N-[2-(benzhydryloxy)ethyl]-N-(4,5-dihydro-1H-imidazol-2-yl)amine](/img/structure/B373917.png)
![N-[4-(4-chlorobenzyl)benzyl]-N,N-dimethylamine](/img/structure/B373919.png)
![N-methyl-N-(3-phenyl-3-{[4-(trifluoromethyl)phenyl]sulfanyl}propyl)amine](/img/structure/B373921.png)
![N-{4-[(2-chlorophenyl)sulfanyl]benzyl}-N,N-dimethylamine](/img/structure/B373923.png)
![2-[(4-Chloro-1-naphthyl)sulfanyl]benzoyl chloride](/img/structure/B373925.png)
![4-Chloro-2-[1-(4-phenyl-1-piperazinyl)ethyl]phenyl 3,4-dichlorophenyl sulfide](/img/structure/B373928.png)
![6-Chloro-3-(4-methyl-1-piperazinyl)dibenzo[b,f][1,2,4]triazolo[4,3-d][1,4]thiazepine](/img/structure/B373932.png)
![4-Chloro-2-{1-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}phenyl 2,5-dichlorophenyl sulfide](/img/structure/B373934.png)
![N-{4-[2-(dimethylamino)ethoxy]phenyl}-N-(2-methyl-6,11-dihydrodibenzo[b,e]thiepin-11-yl)amine](/img/structure/B373937.png)
![3-({4-[(Dimethylamino)methyl]phenyl}sulfanyl)phenol](/img/structure/B373938.png)